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Compound of Interest

Compound Name: MEISi-2

Cat. No.: B10824725

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
MEISi-2, a selective inhibitor of the MEIS homeoprotein. Adherence to these guidelines is
essential to ensure a safe laboratory environment and proper management of this chemical
compound.

Personal Protective Equipment (PPE) and Safety
Precautions

While the Safety Data Sheet (SDS) for MEISI-2 states that it is not classified as a hazardous
substance or mixture, standard laboratory best practices for handling chemical compounds
should be strictly followed.[1] The following personal protective equipment is recommended to
minimize any potential exposure.
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PPE Category Item Specification Rationale
) o ) Protects eyes from
Eye Protection Safety Glasses with side shields )
accidental splashes.
Nitrile or other Prevents direct skin
Hand Protection Disposable Gloves chemical-resistant contact with the
material compound.
Protects skin and
Body Protection Laboratory Coat personal clothing from

contamination.

General Handling Precautions:

Avoid contact with eyes and skin.[1]

Wash hands thoroughly after handling.

Keep containers tightly sealed when not in use.

Avoid inhalation of dust or aerosols. Handle in a well-ventilated area.

Experimental Workflow for Safe Handling of MEISI-2

The following diagram outlines the standard operating procedure for the safe handling of

MEISi-2 from receipt to disposal.
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Disposal Plan

Proper disposal of MEISi-2 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:
e Segregation of Waste:
o Unused MEISI-2: Collect any unused solid MEISi-2 in a clearly labeled, sealed container.

o Contaminated Materials: All disposable materials that have come into contact with MEISi-
2, such as pipette tips, gloves, and weighing paper, should be collected in a designated
hazardous waste container.

o Liquid Waste: Solutions containing MEISi-2 should be collected in a separate, sealed, and
clearly labeled liquid waste container. Do not mix with other incompatible waste streams.

e Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name ("MEISi-2"), and the CAS number (2250156-71-7).

o Storage:

o Store sealed waste containers in a designated, secure area away from incompatible
materials pending pickup.

¢ Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a certified
hazardous waste disposal company to schedule a pickup.[1]

o Follow all local, state, and federal regulations for the disposal of chemical waste.[1]

Note: Although MEISI-2 is not classified as hazardous for transport, it is prudent to handle its
disposal with the care afforded to all laboratory chemicals.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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